trans-Aconitic Acid
trans-Aconitic Acid
trans-Aconitic acid, also known as trans-aconitate or (e)-aconitic acid, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. trans-Aconitic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). trans-Aconitic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, trans-aconitic acid is primarily located in the cytoplasm. trans-Aconitic acid exists in all eukaryotes, ranging from yeast to humans. trans-Aconitic acid is a dry, musty, and nut tasting compound that can be found in a number of food items such as cereals and cereal products, rice, root vegetables, and garden tomato (var. ). This makes trans-aconitic acid a potential biomarker for the consumption of these food products.
Trans-aconitic acid is the trans-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a trans-aconitate(3-).
A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH.
Trans-aconitic acid is the trans-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a trans-aconitate(3-).
A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH.
Brand Name:
Vulcanchem
CAS No.:
4023-65-8
VCID:
VC0042460
InChI:
InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1+
SMILES:
C(C(=CC(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C6H6O6
Molecular Weight:
174.11 g/mol
trans-Aconitic Acid
CAS No.: 4023-65-8
Reference Standards
VCID: VC0042460
Molecular Formula: C6H6O6
Molecular Weight: 174.11 g/mol
| CAS No. | 4023-65-8 |
|---|---|
| Product Name | trans-Aconitic Acid |
| Molecular Formula | C6H6O6 |
| Molecular Weight | 174.11 g/mol |
| IUPAC Name | (E)-prop-1-ene-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1+ |
| Standard InChIKey | GTZCVFVGUGFEME-HNQUOIGGSA-N |
| Isomeric SMILES | C(/C(=C\C(=O)O)/C(=O)O)C(=O)O |
| SMILES | C(C(=CC(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C(C(=CC(=O)O)C(=O)O)C(=O)O |
| Colorform | LEAFLETS & PLATES FROM WATER WHITE CRYSTALLINE POWDER WHITE OR YELLOWISH CRYSTALLINE SOLID |
| Melting Point | Mp 194-195 ° dec. 194-195 °C (WITH DECOMP) 187-191°C |
| Physical Description | Solid colourless or yellow crystals, leaves, or plates; pleasant winey acid taste; almost odourless |
| Description | trans-Aconitic acid, also known as trans-aconitate or (e)-aconitic acid, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. trans-Aconitic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). trans-Aconitic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, trans-aconitic acid is primarily located in the cytoplasm. trans-Aconitic acid exists in all eukaryotes, ranging from yeast to humans. trans-Aconitic acid is a dry, musty, and nut tasting compound that can be found in a number of food items such as cereals and cereal products, rice, root vegetables, and garden tomato (var. ). This makes trans-aconitic acid a potential biomarker for the consumption of these food products. Trans-aconitic acid is the trans-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a trans-aconitate(3-). A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH. |
| Solubility | 1 G DISSOLVES IN 5.5 ML WATER @ 13 °C, 2 ML @ 25 °C; SOL IN 2 PARTS 88% ALCOHOL @ 12 °C; SLIGHTLY SOL IN ETHER 472.5 mg/mL soluble in water and alcohol |
| Synonyms | Achilleic Acid Aconitate Aconitic Acid Carboxyglutaconic Acid Citridic Acid Citridinic Acid Equisetic Acid Pyrocitric Acid |
| PubChem Compound | 444212 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume